benzyl (2-oxo-2-(((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)amino)ethyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Benzyl (2-oxo-2-(((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)amino)ethyl)carbamate is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimitotic Agents and Biological Activity
Research into chiral isomers of related compounds has highlighted their significance in biological systems, demonstrating that specific isomers can exhibit heightened potency in antimitotic activities. These findings are crucial for developing targeted therapies, especially in cancer treatment, where the differentiation in activity between stereoisomers could lead to more effective and less toxic therapeutic options (Temple & Rener, 1992).
Heterocyclic Synthesis
The compound plays a role in the synthesis of heterocyclic structures, which are pivotal in the development of new pharmacological agents. Studies have shown its utility in creating diverse heterocycles, such as pyrazoles, isoxazoles, and pyrimidines, contributing to the broad spectrum of biological activities and potential therapeutic applications these heterocycles embody (Mohareb et al., 2004).
Michael Addition Reactions
The compound is involved in Michael addition reactions, a methodological approach in organic synthesis that enables the construction of complex and diverse molecular architectures. These reactions have been used to synthesize compounds with potential biological activities, illustrating the importance of such chemical transformations in the discovery and development of new drugs (Bakhouch et al., 2015).
Pyrolysis and Gas-Phase Reactions
Studies on gas-phase pyrolysis of related compounds have provided insights into the synthesis of heterocyclic compounds through elimination reactions. This research not only expands the toolkit for heterocyclic synthesis but also contributes to our understanding of reaction mechanisms and kinetics, which are crucial for designing more efficient synthetic routes (Al-Awadi & Elnagdi, 1997).
Antibacterial and Antitumor Agents
The structural frameworks derived from this compound have been explored for their antibacterial and antitumor activities. New analogs and derivatives have been synthesized and tested, showing promising results against various bacterial strains and cancer cell lines. This line of research underscores the potential of such compounds in the development of new therapeutic agents with specific antimicrobial and anticancer properties (Palkar et al., 2017).
properties
IUPAC Name |
benzyl N-[2-[[oxan-4-yl(thiophen-2-yl)methyl]amino]-2-oxoethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c23-18(13-21-20(24)26-14-15-5-2-1-3-6-15)22-19(17-7-4-12-27-17)16-8-10-25-11-9-16/h1-7,12,16,19H,8-11,13-14H2,(H,21,24)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORFJKKYXMXFRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CC=CS2)NC(=O)CNC(=O)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.